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Compound of Interest

Compound Name: C.I. Acid red 154

Cat. No.: B12371613 Get Quote

C.I. Acid Red 154: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

C.I. Acid Red 154 is a synthetic dye belonging to the double azo class of compounds. It is

primarily utilized in industrial applications for coloring protein fibers such as wool and silk, as

well as materials like leather, paper, and casein plastics.[1][2] This document provides a

technical summary of its chemical and physical properties.

Core Molecular and Chemical Properties
C.I. Acid Red 154 is characterized by the following molecular formula and weight:

Molecular Formula: C₄₀H₃₄N₄Na₂O₁₀S₂[1]

Molecular Weight: 840.83 g/mol [1]

A comprehensive summary of its key quantitative data is presented below.
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Property Value Reference

IUPAC Name

disodium;3-[[4-[1-(4-amino-3-

methylphenyl)cyclohexyl]-2-

methylphenyl]diazenyl]-4,6-

dihydroxynaphthalene-2-

sulfonate

Inferred from Structure

CAS Number 6507-79-5 [1]

C.I. Number 24800 [1]

Molecular Formula C₄₀H₃₄N₄Na₂O₁₀S₂ [1]

Molecular Weight 840.83 g/mol [1]

Appearance Deep purple powder [2]

Water Solubility 117.47 g/L at 20°C [3]

Applications and Methodologies
The primary application of C.I. Acid Red 154 is as a dye in industrial processes. The general

protocol for its use in dyeing materials like wool, silk, or leather involves its application in a

weakly acidic to moderately acidic environment.

General Dyeing Protocol for Leather
The application of C.I. Acid Red 154 for leather dyeing is dependent on several key

parameters to ensure effective coloration and fixation.

pH Regulation: The dyeing process is conducted in a weakly to moderately acidic bath,

typically with a pH range of 2.5 to 4.5.[4] This acidic environment is crucial for the interaction

between the anionic dye and the protein fibers of the leather. Formic acid, acetic acid, or

lactic acid are commonly used to adjust the pH.[4]

Temperature and Time Control: The dyeing temperature is generally maintained between 40-

60°C.[4] For chrome-tanned leather, the temperature can be increased to 55-60°C, while

vegetable-tanned leather requires a lower temperature range of 40-50°C.[4] The duration of

the dyeing process typically ranges from 30 to 90 minutes.[4]
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Use of Auxiliaries: Penetrating and leveling agents, such as anionic or nonionic penetrants

(e.g., alkyl sulfonates) and fatty alcohol polyoxyethylene ethers, are often added to the dye

bath.[4] These agents help in achieving uniform color by promoting the diffusion of the dye

into the leather and slowing the rate of dye adsorption.[4]

Electrolyte Addition: Neutral salts like sodium sulfate may be used to increase the dyeing

rate through a "salting out" effect, which reduces the affinity of the dye for water.[4]

Below is a generalized workflow for the industrial application of C.I. Acid Red 154 in leather

dyeing.
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Dye Bath Preparation

Dyeing Process

Post-Dyeing

Prepare Dye Bath
(Water)

Dissolve C.I. Acid Red 154

Add Penetrating &
Leveling Agents

Adjust pH (2.5-4.5)
with Acid

Introduce Leather to Bath
at 40-50°C

Gradually Increase Temp
to 40-60°C

Maintain Temperature
(30-90 min)

Optional:
Add Electrolyte Rinse

Dry

Click to download full resolution via product page

Workflow for Leather Dyeing with C.I. Acid Red 154

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12371613?utm_src=pdf-body-img
https://www.benchchem.com/product/b12371613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological and Research Applications
While C.I. Acid Red 154 is classified as a chemical stain and fluorescent dye, detailed

experimental protocols for its specific use in biological research, such as histological staining or

as a molecular probe, are not readily available in the reviewed literature.[5] Furthermore, there

is no evidence to suggest its involvement or use in the study of biological signaling pathways.

Its applications appear to be confined to industrial dyeing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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